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Compound of Interest

Compound Name: 2-PMPA (sodium)

Cat. No.: B610145

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the in vivo experimental use of 2-PMPA (sodium), a potent and
selective inhibitor of glutamate carboxypeptidase Il (GCPII).

Introduction

2-(Phosphonomethyl)pentanedioic acid (2-PMPA) is a powerful tool for studying the role of
GCPIl in various physiological and pathological processes. GCPII is a metalloenzyme that
hydrolyzes N-acetyl-aspartyl-glutamate (NAAG) into N-acetylaspartate (NAA) and glutamate.[1]
By inhibiting GCPII, 2-PMPA effectively reduces extracellular glutamate levels and elevates
NAAG concentrations, which has shown therapeutic potential in numerous preclinical models
of neurological and psychiatric disorders.[1][2] However, its clinical development has been
hampered by poor oral bioavailability due to its highly polar nature.[3][4] Prodrug strategies are
being explored to overcome this limitation.[3][4][5]

Quantitative Data Summary

The following tables summarize the pharmacokinetic parameters of 2-PMPA from various in
vivo studies.

Table 1: Pharmacokinetic Parameters of 2-PMPA in Rats
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Table 2: Tissue Distribution of 2-PMPA in Rats
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Administration Tissue/Plasma

Dose (mg/kg) Tissue . Reference

Route Ratio

Intraperitoneal 100 Brain 0.018 [1]
Intraperitoneal 100 Sciatic Nerve 0.120 [1]

] Dorsal Root
Intraperitoneal 100 ] 0.142 [1]
Ganglion

Intranasal 30 Olfactory Bulb 1.49 [6]
Intranasal 30 Cortex 0.71 [6]
Intranasal 30 Cerebellum 0.10 [6]
Intraperitoneal 30 Brain (all areas) <0.02 [6]

Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Experiments
with 2-PMPA (Sodium)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610145#2-pmpa-sodium-in-vivo-experimental-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4494705/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4494705/
https://www.benchchem.com/product/b610145#2-pmpa-sodium-in-vivo-experimental-protocol
https://www.benchchem.com/product/b610145#2-pmpa-sodium-in-vivo-experimental-protocol
https://www.benchchem.com/product/b610145#2-pmpa-sodium-in-vivo-experimental-protocol
https://www.benchchem.com/product/b610145#2-pmpa-sodium-in-vivo-experimental-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610145?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

